Cas no 87908-64-3 (Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-)

Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]- structure
87908-64-3 structure
Product Name:Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-
CAS No:87908-64-3
MF:C14H13F3O2
MW:270.247034788132
CID:650776
PubChem ID:20211899
Update Time:2025-04-19

Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-
    • 2-[4-(trifluoromethyl)benzoyl]cyclohexan-1-one
    • DTXSID60603632
    • 2-[4-(trifluoromethyl)benzoyl]cyclohexanone
    • 87908-64-3
    • SCHEMBL10740705
    • Inchi: 1S/C14H13F3O2/c15-14(16,17)10-7-5-9(6-8-10)13(19)11-3-1-2-4-12(11)18/h5-8,11H,1-4H2
    • InChI Key: QOOGSUPXWRVDSF-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(C1C(CCCC1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 270.08676414g/mol
  • Monoisotopic Mass: 270.08676414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 34.1Ų
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.